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Compound of Interest

Compound Name: Carbaryl

Cat. No.: B1668338 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Carbaryl, tailored for researchers, scientists, and drug development professionals. The

following procedural guidance is designed to ensure safe handling and compliance with

regulatory standards.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is critical to observe the following safety measures

to minimize exposure and risk:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, protective clothing, and eye/face protection.[1] If there is a risk of inhalation,

use a NIOSH/MSHA-approved respirator.[2]

Ventilation: Ensure work is conducted in a well-ventilated area to avoid the inhalation of dust,

mists, or vapors.[3][4]

Avoid Contact: Prevent contact with skin and eyes.[3] In case of contact, rinse the affected

area immediately and thoroughly with water for 15-20 minutes.[5][6]

Hygiene Practices: Do not eat, drink, or smoke when handling Carbaryl.[3][7] Wash hands

and any exposed skin thoroughly with soap and water after handling and before breaks.[1][7]
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In the event of a spill, immediate and proper cleanup is crucial to prevent environmental

contamination and exposure.

Contain the Spill: For liquid spills, use an absorbent, inert material such as sand, earth, or

pet litter to contain the substance.[5][6] For solid spills, avoid creating dust.[3] Prevent runoff

from entering drains, sewers, or waterways.[4][8]

Collect the Material: Carefully sweep or shovel the absorbed or spilled material into a

suitable, sealable, and clearly labeled container for hazardous waste.[1][2][3]

Decontaminate the Area: Clean the spill area with a detergent and water solution.[3] Use the

smallest practical amount of water for rinsing.

Dispose of Cleanup Materials: All contaminated cleanup materials, including absorbents and

PPE, must be collected and disposed of as hazardous waste.

Step-by-Step Disposal Plan
The disposal of Carbaryl waste is regulated and must be conducted in compliance with local,

state, and federal laws. Carbaryl is classified by the U.S. Environmental Protection Agency

(EPA) as a hazardous waste with the code U279.[9][10]

Waste Identification: Identify all materials contaminated with Carbaryl, including unused

product, spill residues, and contaminated labware, as hazardous waste.

Segregation and Storage: Store Carbaryl waste in its original container or a compatible,

tightly closed, and properly labeled hazardous waste container.[1][3] Store in a cool, dry, and

secure area away from incompatible materials like strong acids and bases.[1][5]

Select a Disposal Facility: Wastes must be disposed of at an approved and licensed

hazardous waste disposal facility.[6][8] Do not attempt to dispose of Carbaryl waste in

standard trash or down the drain.

Transportation: Arrange for transportation of the hazardous waste by a licensed carrier to the

designated disposal facility.
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Documentation: Maintain accurate records of the waste generation, storage, and disposal

process as required by regulations such as the Resource Conservation and Recovery Act

(RCRA).[11]

Container Disposal
Empty Carbaryl containers must also be handled properly to prevent contamination.

Triple Rinse: Thoroughly rinse the empty container with a suitable solvent (such as water)

three times.[8][12]

Collect Rinsate: The rinsate from the container cleaning should be collected and treated as

hazardous waste or, if appropriate, added to a spray tank for application according to label

directions.[8][12]

Render Unusable: Puncture the container to prevent reuse.[12]

Recycle or Dispose: Whenever possible, offer the decontaminated container for recycling

through programs like the Agricultural Container Recycling Council (ACRC).[8] If recycling is

not an option, dispose of the container in a sanitary landfill or by other approved methods

such as incineration, as permitted by state and local authorities.[12]

Quantitative Safety Data
The following table summarizes key toxicological and physical data for Carbaryl.

Data Point Value Species/Method

Acute Oral LD50 699 mg/kg Rat

Acute Dermal LD50 > 4000 mg/kg Rat

Inhalation LC50 3.8 mg/L (4 hr) Rat

Flash Point >212°F / >100°C Pensky-Martens Closed Cup

Data sourced from Safety Data Sheets.[5]
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Experimental Protocol: Chemical Deactivation
Standard safety data sheets and disposal guidelines do not provide detailed protocols for the

chemical neutralization of Carbaryl waste in a laboratory setting. Due to the hazardous nature

of Carbaryl and its decomposition byproducts (which can include methyl isocyanate), chemical

deactivation should not be attempted by untrained personnel.[5] The established and

recommended procedure is to manage Carbaryl waste through a licensed hazardous waste

disposal facility.

Carbaryl Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Carbaryl.
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Caption: Workflow for the safe handling and disposal of Carbaryl waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1668338?utm_src=pdf-body
https://www.benchchem.com/product/b1668338?utm_src=pdf-body
https://rochester-mn.safepersonnelsds.com/document/repo/d5883988-45ad-45ff-9f02-139f91164673
https://www.benchchem.com/product/b1668338?utm_src=pdf-body
https://www.benchchem.com/product/b1668338?utm_src=pdf-body
https://www.benchchem.com/product/b1668338?utm_src=pdf-body
https://www.benchchem.com/product/b1668338?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668338?utm_src=pdf-body
https://www.benchchem.com/product/b1668338?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. southernag.com [southernag.com]

2. images.thdstatic.com [images.thdstatic.com]

3. kiwicare.co.nz [kiwicare.co.nz]

4. heiniger.com.au [heiniger.com.au]

5. rochester-mn.safepersonnelsds.com [rochester-mn.safepersonnelsds.com]

6. bishopsorchards.com [bishopsorchards.com]

7. cdms.net [cdms.net]

8. labelsds.com [labelsds.com]

9. epa.gov [epa.gov]

10. Waste Code [rcrainfo.epa.gov]

11. The Law on Pesticide Wastes – Pesticide Environmental Stewardship
[pesticidestewardship.org]

12. rvs.umn.edu [rvs.umn.edu]

To cite this document: BenchChem. [Proper Disposal Procedures for Carbaryl]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1668338#carbaryl-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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